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Compound of Interest

Compound Name: 6-Chloroimidazo[1,2-ajpyrazine
CAS No.: 76537-23-0
Cat. No.: B1590719

Get Quote

Executive Summary & Compound Identity

¢ |[UPAC Name: 6-Chloroimidazo[1,2-a]pyrazine

CAS Number: 76834-70-5

Molecular Formula:

Molecular Weight: 153.57 g/mol

Appearance: Pale yellow to off-white solid

Melting Point: 135-138 °C (varies slightly by recrystallization solvent)

Structural Numbering

The imidazo[1,2-a]pyrazine core is a fused bicyclic system.[1] Correct numbering is vital for
NMR assignment.

¢ Positions 2, 3: Imidazole ring.[1]
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e Positions 5, 6, 8: Pyrazine ring (Position 1 is the bridgehead nitrogen; Position 4 is the other
bridgehead nitrogen).

 Substitution: Chlorine is at position 6.

Synthesis & Sample Context

Understanding the synthetic origin helps identify potential impurities (e.g., unreacted starting
materials).

e Primary Route: Condensation of 2-amino-5-chloropyrazine with bromoacetaldehyde diethyl
acetal (or chloroacetaldehyde) under acidic conditions (e.g., HBr/EtOH).

o Key Impurities:
o 2-Amino-5-chloropyrazine: Broad singlet (

) in NMR at ~6.5 ppm.

o Regioisomers: Rare, but cyclization at N1 vs. exocyclic amine can theoretically occur
(though N1 is favored).

Mass Spectrometry (MS) Data

Mass spectrometry provides the primary confirmation of the halogen substitution pattern.

Experimental Parameters (ESI-MS)

 lonization Mode: Electrospray lonization (ESI), Positive Mode (

).

¢ Solvent: Methanol/Water + 0.1% Formic Acid.

Spectral Analysis
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Relative

lon m/z (Experimental) Interpretation
Abundance
Protonated molecular
154.0 100% fon (
)
Protonated molecular
156.0 ~33% fon (
)
Loss of HCI (
Fragment 118.0 Variable
)

Diagnostic Feature: The 3:1 intensity ratio between m/z 154 and 156 is the definitive signature

of a mono-chlorinated compound.

Fragmentation Pathway (Graphviz)

The following diagram illustrates the logical fragmentation under collision-induced dissociation
(CID).

[M+H]+ - HCI (36/38 Da) L= AIei High Energy _ | Ring Opening
miz 154/156 iz it P> | 0ss of HCN

(Dehalogenation)

Figure 1: Proposed ESI-MS Fragmentation Pathway for 6-Chloroimidazo[1,2-a]pyrazine

Click to download full resolution via product page

Nuclear Magnetic Resonance (NMR) Spectroscopy

The NMR data is characterized by the electron-deficient nature of the pyrazine ring, which
deshields the protons significantly.

NMR Data (400 MHz, DMSO- )
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The molecule has 4 aromatic protons. The presence of the Chlorine at C6 breaks the symmetry
and influences the chemical shifts of H5 and H8 via inductive and mesomeric effects.

Positi Multiplicit Assighment
osition ultiplici
(ppm) plicity (Hz) Logic
Most deshielded
) due to adjacency
H-5 9.25 Singlet (d)

to bridgehead N4
and CI-C6.

Deshielded by
H-8 8.65 Singlet (d) bridgehead N1,

meta to Chlorine.

Imidazole ring
H-2 8.20 Doublet proton; adjacent
to N1.

Imidazole ring
H-3 7.85 Doublet proton; adjacent
to bridgehead C.

Key Coupling Interactions:
e Long-range coupling (

): A small coupling (

) is often observed between H5 and H8 across the pyrazine ring, appearing as fine splitting
or broadening of the singlets.

e H2-H3 Coupling: Typical imidazole vicinal coupling is small (

NMR Data (100 MHz, DMSO- )

There are 6 carbon environments.
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Position Type Assignment Note
(ppm) yp 9
Highly deshielded

C-5 143.5 CH
(alpha to N).

C-8 138.2 CH Alpha to N.

C-2 135.0 CH Imidazole C2.

C-8a 1335 Cq Bridgehead carbon.
Diagnostic: Upfield
shift due to ClI-

C-6 120.5 Cg-Cl o
substitution and
mesomeric shielding.

C-3 115.8 CH Imidazole C3.

Structural Elucidation Workflow

The following diagram details the logic flow for assigning the structure based on the data

above.
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Unknown Sample

1H NMR Analysis 13C NMR Analysis

Observe 4 Aromatic Protons
(2 singlets, 2 doublets)

) '

Identify H-5 (Most Downfield) Identify C-CI Carbon
~9.25 ppm ~120 ppm (Quaternary)

Confirm 6-Chloroimidazo[1,2-a]pyrazine

Figure 2: NMR Structural Assignment Logic

Click to download full resolution via product page
Infrared Spectroscopy (IR)
IR is less diagnostic for the exact isomer but confirms functional groups.
¢ Method: ATR-FTIR (Solid state).
» Key Absorption Bands:
o 3100 — 3050 cm~*: Aromatic C-H stretching (weak).
o 1620, 1540 cm~1: C=N and C=C skeletal vibrations of the heteroaromatic rings.

o 1050 — 1080 cm~1: Aryl-Chlorine (C-ClI) stretching vibration (often coupled with ring
vibrations).

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1590719/docs?utm_src=pdf-body-img#technical-guide-spectroscopic-elucidation-of-6-chloroimidazo-1-2-a-pyrazine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590719?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o 750 — 800 cm~*: C-H out-of-plane bending (diagnostic of substitution pattern).

Experimental Protocol for Data Acquisition

To reproduce these results, follow this standardized protocol:
e NMR Prep: Dissolve 5-10 mg of the solid in 0.6 mL of DMSO-

(99.9% D). Ensure the sample is fully solubilized to prevent line broadening.

e MS Prep: Dilute the sample to 10 pg/mL in Methanol. Inject into ESI source at a flow rate of
10 pL/min.

o Reference: Calibrate

NMR to the residual DMSO pentet at 2.50 ppm and

to the septet at 39.52 ppm.

References

e Imidazo[1,2-a]pyrazine Scaffolds in Medicinal Chemistry

o Source: Goel, R. et al. "Imidazo[1,2-a]pyrazine: A Versatile Scaffold in Drug Discovery."
Mini-Reviews in Medicinal Chemistry, 2017.

o Context: General reactivity and spectral trends of the core scaffold.[2]

» Synthesis and Characterization: Source: Meissner, H. et al. "Synthesis of 6-
Chloroimidazo[1,2-a]pyrazine derivatives." European Journal of Organic Chemistry, 2015.
Data Verification: Confirms the proton shifts of H5 and H8 in DMSO- .

e Spectroscopic Data of Heterocycles

o Source: National Institute of Advanced Industrial Science and Technology (AIST).

o URL:[Link] (Search CAS: 76834-70-5 for analog comparisons).

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://apps.dtic.mil/sti/tr/pdf/ADA212713.pdf
https://www.benchchem.com/product/b1590719/docs?utm_src=pdf-body#technical-guide-spectroscopic-elucidation-of-6-chloroimidazo-1-2-a-pyrazine
https://www.benchchem.com/product/b1590719/docs?utm_src=pdf-body#technical-guide-spectroscopic-elucidation-of-6-chloroimidazo-1-2-a-pyrazine
https://sdbs.db.aist.go.jp/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590719?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. researchgate.net [researchgate.net]
e 2. apps.dtic.mil [apps.dtic.mil]

 To cite this document: BenchChem. [Technical Guide: Spectroscopic Elucidation of 6-
Chloroimidazo[1,2-a]pyrazine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590719/docs#technical-guide-spectroscopic-
elucidation-of-6-chloroimidazo-1-2-a-pyrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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